Cas no 1955506-85-0 (1-(2-Aminoethyl)-N-ethyl-1H-benzo[d][1,2,3]triazole-5-carboxamide)

• Product Name: 1-(2-Aminoethyl)-N-ethyl-1H-benzo[d][1,2,3]triazole-5-carboxamide
• CAS No: 1955506-85-0
• MF: C₁₁H₁₅N₅O
• MW: 233.269701242447
• MDL: MFCD29046008
• CID: 4771627
• PubChem ID: 91811953
• Update Time: 2025-06-11

1-(2-Aminoethyl)-N-ethyl-1H-benzo[d][1,2,3]triazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-aminoethyl)-N-ethyl-1H-benzo[d][1,2,3]triazole-5-carboxamide
• 1-(2-Aminoethyl)-N-ethyl-1H-benzo[d][1,2,3]triazole-5-carboxamide

• MDL： MFCD29046008
• Inchi： 1S/C11H15N5O/c1-2-13-11(17)8-3-4-10-9(7-8)14-15-16(10)6-5-12/h3-4,7H,2,5-6,12H2,1H3,(H,13,17)
• InChI Key： XKKJXNHYLNNYJL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2=C(C=1)N=NN2CCN)NCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• XLogP3: -0.1
• Topological Polar Surface Area: 85.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 1-(2-Aminoethyl)-N-ethyl-1H-benzo[d][1,2,3]triazole-5-carboxamide

Introduction to 1-(2-Aminoethyl)-N-ethyl-1H-benzo[d][1,2,3]triazole-5-carboxamide (CAS No. 1955506-85-0)

1-(2-Aminoethyl)-N-ethyl-1H-benzo[d][1,2,3]triazole-5-carboxamide, identified by its Chemical Abstracts Service (CAS) number 1955506-85-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the triazole class, characterized by a fused benzene ring and a triazole core, which endows it with unique chemical properties and potential biological activities. The presence of an aminoethyl side chain and an ethyl substituent at the nitrogen position further enhances its structural complexity and functional diversity, making it a promising candidate for drug discovery and development.

The molecular structure of 1-(2-Aminoethyl)-N-ethyl-1H-benzo[d][1,2,3]triazole-5-carboxamide consists of a benzene ring fused to a triazole ring, with a carboxamide group at the 5-position and an N-ethylated aminoethyl chain attached to the nitrogen atom of the triazole ring. This arrangement contributes to its potential interactions with biological targets, such as enzymes and receptors, which are critical for modulating various physiological processes. The compound's dual functionality—combining both basic and acidic properties—makes it particularly interesting for applications in medicinal chemistry.

In recent years, there has been growing interest in heterocyclic compounds due to their wide range of biological activities and structural versatility. Among these, triazole derivatives have shown promise in various therapeutic areas, including antiviral, antibacterial, anti-inflammatory, and anticancer applications. The specific scaffold of 1-(2-Aminoethyl)-N-ethyl-1H-benzo[d][1,2,3]triazole-5-carboxamide positions it as a potential lead compound for further investigation in these domains.

One of the most compelling aspects of this compound is its ability to engage with multiple biological targets. The aminoethyl side chain can form hydrogen bonds with polar residues in protein active sites, while the N-ethyl group can influence the compound's lipophilicity and solubility. These properties are crucial for optimizing pharmacokinetic profiles, ensuring that the drug reaches its target efficiently and remains active for an appropriate duration. Additionally, the presence of a carboxamide group suggests potential for further derivatization, allowing chemists to fine-tune its properties for specific applications.

Recent studies have highlighted the importance of structurally diverse compounds in drug discovery pipelines. The unique combination of functional groups in 1-(2-Aminoethyl)-N-ethyl-1H-benzo[d][1,2,3]triazole-5-carboxamide makes it an attractive candidate for high-throughput screening (HTS) campaigns aimed at identifying novel bioactive molecules. Researchers are particularly interested in exploring its potential as an inhibitor or modulator of enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

The synthesis of 1-(2-Aminoethyl)-N-ethyl-1H-benzo[d][1,2,3]triazole-5-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions to form the triazole ring, followed by functionalization at the 5-position with a carboxamide group. The introduction of the aminoethyl side chain and the N-ethyl group are critical steps that demand precise control over reaction conditions to avoid unwanted side products.

In terms of pharmaceutical development, one of the primary challenges is determining the optimal pharmacokinetic properties of a lead compound. 1-(2-Aminoethyl)-N-ethyl-1H-benzo[d][1,2,3]triazole-5-carboxamide exhibits promising characteristics that could make it suitable for oral administration. Its moderate lipophilicity and solubility suggest that it may be well-absorbed after ingestion while maintaining sufficient bioavailability for therapeutic effect. However, further studies are needed to confirm these properties through in vitro and in vivo experiments.

The potential applications of this compound extend beyond traditional small-molecule drugs. Researchers are exploring its use as a building block for larger peptidomimetics or as a component in combination therapies designed to enhance efficacy or reduce side effects. The versatility of its structure allows for modifications that could tailor its interactions with specific biological targets or improve its pharmacological profile.

Advances in computational chemistry have also played a significant role in evaluating the potential of 1-(2-Aminoethyl)-N-ethyl-1H-benzo[d][1,2,3]triazole-5-carboxamide as a drug candidate. Molecular docking studies can predict how this compound might bind to various protein targets by simulating interactions at an atomic level. These simulations provide valuable insights into its mechanism of action and help guide experimental design by highlighting key residues or pockets that should be targeted for optimization.

Given the increasing emphasis on personalized medicine and targeted therapies, compounds like 1-(2-Aminoethyl)-N-ethyl-1H-benzo[d][1,2,3]triazole-5-carboxamide hold significant promise for addressing unmet medical needs. By leveraging its unique structural features and exploring novel synthetic pathways, researchers aim to develop next-generation therapeutics that offer improved efficacy and safety profiles compared to existing treatments.

In conclusion, 1-(2-Aminoethyl)-N-ethyl-1H-benzo[d][1,2,3]triazole-5-carboxamide (CAS No. 1955506-85-0) represents a fascinating example of how structurally complex organic compounds can serve as valuable tools in pharmaceutical research. Its multifaceted functionality and potential biological activities make it an attractive candidate for further investigation across multiple therapeutic areas. As our understanding of drug design principles continues to evolve，this compound is poised to play an important role in shaping the future of medicine.